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Compound of Interest

(S)-Ethyl 2-amino-3, 3-
Compound Name:

diethoxypropanoate
CAS No.: 61040-21-9
Cat. No.: B1613347

Get Quote

Executive Summary & Molecule Profile

(S)-Ethyl 2-amino-3,3-diethoxypropanoate (also known as L-3,3-diethoxyalanine ethyl ester)
is a protected form of formylglycine. It serves as a versatile "chiral pool” intermediate. By
masking the reactive aldehyde as a diethyl acetal, this molecule allows researchers to perform
transformations on the amine or ester functionalities before liberating the aldehyde for
cyclization reactions—a key strategy in synthesizing imidazoles, pyrazines, and pyrroles found
in oncology and antiviral pharmacophores.

Physicochemical Core Data
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Specification

IUPAC Name

Ethyl (2S)-2-amino-3,3-diethoxypropanoate

Common Name

L-3,3-Diethoxyalanine ethyl ester

CAS Number

61040-21-9 (S-isomer); 106973-36-8 (HCI salt)

Molecular Formula

C

H

NO

205.25 g/mol (Free base); 241.71 g/mol (HCI

Molecular Weight

salt)

Colorless to pale yellow oil (Free base); White
Appearance ] ]

hygroscopic solid (HCI salt)

Soluble in EtOH, CHCI
Solubility

, DMSO; HCI salt soluble in water

Critical: The free base is prone to self-

- condensation (dimerization to

Stability

diketopiperazines). Store as HCI salt at -20°C

under inert atmosphere.

Synthesis & Mechanistic Pathway[1][2][3][4][5]

The synthesis of the (S)-enantiomer typically proceeds from L-Serine, leveraging the natural

chirality of the amino acid. The workflow involves esterification, oxidation, and acetalization.

Synthetic Workflow (L-Serine Route)

« Esterification: L-Serine is converted to L-Serine ethyl ester hydrochloride.

o N-Protection: The amine is protected (e.g., Boc or Cbz) to prevent interference during

oxidation.
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» Oxidation: The primary alcohol is oxidized to the aldehyde (Garner's aldehyde derivative)
using Swern or IBX conditions.

o Acetalization: The aldehyde is protected as a diethyl acetal using triethyl orthoformate and
an acid catalyst.

» Deprotection: Removal of the N-protecting group yields the target.

Process Visualization

Store as HCI salt
to prevent polymerization

EtOH, HCI 1. (Boc)20 HC(OE)3

(Boo): ep i
L-Serine Reflux »| L-Serine Ethyl Ester 2. IBX/DMSO (Oxidation) > N-Protected TsOH (cat.) > N-Protected or €) o (S)-Ethyl 2-amino- |
(Chiral Source) Amino Aldehyde Diethyl Acetal H 3,3-diethoxypropanoate !

Click to download full resolution via product page

Caption: Step-wise synthesis from L-Serine, highlighting the critical acetal protection step prior
to amine deprotection.

Spectral Data Analysis

The following data characterizes the HCI salt form in Deuterated Chloroform (CDCI

) or DMSO-d

, as the free base is transient.

Proton NMR ( H NMR)

Solvent: CDCI

(referenced to TMS at 0.00 ppm) Frequency: 400 MHz
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Carbon NMR ( C NMR)

Solvent: CDCI
Shift (
Assignment Notes
ppm)
Typical carbonyl resonance for
166.5 C=0 (Ester)
-amino esters.
The acetal carbon is highly
100.2 C-3 (Acetal) characteristic, appearing near
100 ppm.
Acetal -OCH
64.5 Ether carbons.
Ester -OCH
63.0 Ester methylene.
C-2(
54.8 The chiral center.
-Carbon)
15.2 Acetal -CH Methyl carbons.
14.1 Ester -CH Methyl carbon.
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Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode)
e [M+H]

: m/z 206.1
e [M+Na]

:mfz 228.1

o Key Fragmentation:

o Loss of EtOH (M - 46).

o Loss of diethoxy methyl group (Cleavage at C2-C3 bond).

Infrared Spectroscopy (IR)

Phase: KBr Pellet (HCI Salt)
e 2800 - 3100 cm

: Broad -NH
stretching (characteristic of amine salts).

e 1745 cm

: Strong C=0 stretch (Ester).

e 1050 -1150cm

: Strong C-O-C stretching (Acetal ether bands).

Experimental Protocols

Handling & Storage (Self-Validating Protocol)
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 Validation: Upon receipt or synthesis, dissolve a small sample in water. The pH should be
acidic (~3-4). If neutral/basic, the salt has dissociated, and polymerization risk is high.

o Storage: Keep desiccated at -20°C.
e Usage: Neutralize the HCI salt in situ (e.g., with Et

N or NaHCO

) only when the electrophile for the next step is present in the reaction mixture. This "trap-
and-release” strategy minimizes dimerization.

Application: Synthesis of Imidazole Derivatives

This molecule is a precursor for 4-formylimidazole derivatives via cyclization with amidines.

(S)-Ethyl 2-amino- Condensation

3,3-diethoxypropanoate Base, Heat) Acidic Cyclization
Acyclic (- 2 EtOH) g Imidazole-4-carboxylate
Derivative

______ »>| Amidine Intermediate
Formamidine Acetate N~~~
(or related amidines)

Click to download full resolution via product page

Caption: Conversion of the diethoxypropanoate to imidazole scaffolds, a common pathway in
drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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